Cas no 58859-46-4 (ethyl 4-aminopiperidine-1-carboxylate)

ethyl 4-aminopiperidine-1-carboxylate Properties

Names and Identifiers

• Ethyl 4-aminopiperidine-1-carboxylate
• 4-Amino-1-carbethoxypiperidine
• 4-Amino-1-(ethoxycarbonyl)piperidine
• 4-Amino-1-piperidinecarboxylic acid ethyl ester
• Ethyl 4-Amino-1-piperidinecarboxylate
• N-Carbethoxy-4-Amino Piperidine
• 1-Carbethoxy-4-aminopiperidine
• 1-Piperidinecarboxylic acid, 4-amino-, ethyl ester
• ethyl 4-aminopiperidinecarboxylate
• GQQQULCEHJQUJT-UHFFFAOYSA-N
• 54815SRP4Z
• ethyl-4-amino-1-piperidine carboxylate
• 4-aminopiperidine-1-carboxylic acid ethyl ester
• ethyl-4-aminopiperidin-1-carboxylat
• Ethyl 4-amino-1-piperidinecarboxylate, 96%
• AS-63097
• 4-amino-1-piperidinecarboxylic acid, ethyl ester
• ethyl 4-anino-piperidinecarboxylate
• EINECS 261-472-3
• DTXSID80207570
• F2190-0520
• 58859-46-4
• SCHEMBL382565
• ethyl 4-amino-piperidine-1-carboxylate
• UNII-54815SRP4Z
• ethyl-4-amino-1-piperidinecarboxylate
• Ethyl-4-amino-1-piperidine-carboxylate
• 4-amino-1-piperidine carboxylic acid ethyl ester
• ethyl 4-aminopiperdinecarboxylate
• CS-0001968
• 4-Amino-1-piperidinecarboxylicacid ethyl ester
• ethyl4-amino-1-piperidine carboxylate
• 4-amino-piperidine-1-carboxylic acid ethyl ester
• 1-(ethoxycarbonyl)-4-aminopiperidine
• SY012564
• BB 0254613
• NS00087997
• ethyl 4-amino-1-piperidine carboxylate
• AKOS000121456
• AC-23899
• EN300-21219
• ethyl 4-amino-piperidinecarboxylate
• MFCD00006484
• SB41087
• A832042
• N-Carbethoxy-4-amino-piperidone
• ethyl-4-amino- 1-piperidine carboxylate
• ethyl-4-amino-piperidine carboxylate
• FT-0617585
• Q27261186
• InChI=1/C8H16N2O2/c1-2-12-8(11)10-5-3-7(9)4-6-10/h7H,2-6,9H2,1H
• DB-014800
• DTXCID30130061
• Ethyl 4-amino-1-piperidinecarboxylate
• A1595
• 4-amino-1-carbethoxypiperidine
• 4-Amino-1-piperidinecarboxylic Acid Ethyl Ester
• ALBB-005996
• STK503658
• +Expand

• MDL： MFCD00006484
• InChIKey： GQQQULCEHJQUJT-UHFFFAOYSA-N
• Inchi： 1S/C8H16N2O2/c1-2-12-8(11)10-5-3-7(9)4-6-10/h7H,2-6,9H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])[H])=O
• BRN： 388597

Computed Properties

• Exact Mass: 172.12100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 172.121
• Heavy Atom Count: 12
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55.6

Experimental Properties

• LogP: 1.20420
• PSA: 55.56000
• Refractive Index: n20/D 1.483(lit.)
• Water Partition Coefficient: >500 g/L (20 ºC)
• Boiling Point: 118-120 ºC (5 mmHg)
• Melting Point: No data available
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• Color/Form: Colorless or grayish yellow liquid
• Sensitiveness: Air Sensitive
• Density: 1.004 g/mL at 25 °C(lit.)

ethyl 4-aminopiperidine-1-carboxylate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 36/38
• Signal Word：Warning
• HazardClass：IRRITANT
• FLUKA BRAND F CODES：2-10

ethyl 4-aminopiperidine-1-carboxylate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%